Cas no 26683-08-9 (Ethyl 3-(dimethylamino)-7-hydroxy-2,2-dimethylheptanoate)

• Product name: Ethyl 3-(dimethylamino)-7-hydroxy-2,2-dimethylheptanoate
• CAS No: 26683-08-9
• MF: C₁₃H₂₇NO₃
• MW: 245.358
• CID: 2838548
• PubChem ID: 71356350

Ethyl 3-(dimethylamino)-7-hydroxy-2,2-dimethylheptanoate Chemical and Physical Properties

Names and Identifiers

• 26683-08-9
• DTXSID40780490
• ETHYL 3-(DIMETHYLAMINO)-7-HYDROXY-2,2-DIMETHYLHEPTANOATE
• Ethyl 3-(dimethylamino)-7-hydroxy-2,2-dimethylheptanoate

• Inchi： InChI=1S/C13H27NO3/c1-6-17-12(16)13(2,3)11(14(4)5)9-7-8-10-15/h11,15H,6-10H2,1-5H3
• InChI Key： BISBUXVSBQBTDC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 245.19909372Da
• Monoisotopic Mass: 245.19909372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų